Cas no 1824299-81-1 ((2,4,6-trichloro-3-pyridyl)methanamine)

(2,4,6-Trichloro-3-pyridyl)methanamine is a chlorinated pyridine derivative with a primary amine functional group, offering versatility as a building block in organic synthesis. Its trichloro-substituted pyridine core enhances electrophilic reactivity, facilitating nucleophilic substitution reactions, while the methanamine moiety provides a handle for further derivatization. This compound is particularly valuable in agrochemical and pharmaceutical research, where its structural features contribute to the development of bioactive molecules. The electron-withdrawing chlorine atoms improve stability and influence the compound's physicochemical properties, making it suitable for applications requiring precise molecular modifications. High purity grades ensure consistent performance in synthetic workflows. Proper handling is advised due to potential reactivity.
(2,4,6-trichloro-3-pyridyl)methanamine structure
1824299-81-1 structure
Product Name:(2,4,6-trichloro-3-pyridyl)methanamine
CAS No:1824299-81-1
MF:C6H5Cl3N2
MW:211.476298093796
CID:5103716
Update Time:2026-03-03

(2,4,6-trichloro-3-pyridyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinemethanamine, 2,4,6-trichloro-
    • (2,4,6-trichloro-3-pyridyl)methanamine
    • Inchi: 1S/C6H5Cl3N2/c7-4-1-5(8)11-6(9)3(4)2-10/h1H,2,10H2
    • InChI Key: DARNESXNPABUBC-UHFFFAOYSA-N
    • SMILES: C1(Cl)=NC(Cl)=CC(Cl)=C1CN

(2,4,6-trichloro-3-pyridyl)methanamine Pricemore >>

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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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Additional information on (2,4,6-trichloro-3-pyridyl)methanamine

Research Brief on (2,4,6-trichloro-3-pyridyl)methanamine (CAS: 1824299-81-1) in Chemical Biology and Pharmaceutical Applications

The compound (2,4,6-trichloro-3-pyridyl)methanamine (CAS: 1824299-81-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a building block for drug development.

Recent studies have highlighted the role of (2,4,6-trichloro-3-pyridyl)methanamine as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its trichloropyridine moiety offers multiple sites for chemical modification, making it an attractive scaffold for medicinal chemistry. Researchers have successfully employed this compound in the development of kinase inhibitors, antimicrobial agents, and other small-molecule therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor for the synthesis of potent PI3K inhibitors. The research team utilized the amine functionality of (2,4,6-trichloro-3-pyridyl)methanamine to create a series of derivatives that showed promising activity against cancer cell lines, with IC50 values in the nanomolar range. This work underscores the compound's potential in oncology drug discovery.

In addition to its pharmaceutical applications, (2,4,6-trichloro-3-pyridyl)methanamine has shown promise in agrochemical research. Its structural similarity to certain pesticide compounds has led to investigations into its use as a building block for novel crop protection agents. Recent patent filings indicate that several major agrochemical companies are exploring derivatives of this compound for their insecticidal and fungicidal properties.

The compound's mechanism of action appears to be multifaceted. Structural analyses suggest that the trichloropyridine group may interact with biological targets through halogen bonding, while the methanamine moiety provides opportunities for hydrogen bond formation. This dual functionality makes it particularly valuable for structure-activity relationship studies in drug design.

From a synthetic chemistry perspective, researchers have developed several innovative routes to (2,4,6-trichloro-3-pyridyl)methanamine, including catalytic amination processes that improve yield and purity. These methodological advances have facilitated broader exploration of the compound's applications and have reduced production costs, making it more accessible for large-scale pharmaceutical development.

Ongoing research is exploring the compound's potential in targeted drug delivery systems. Preliminary results suggest that conjugates of (2,4,6-trichloro-3-pyridyl)methanamine with various drug molecules show improved pharmacokinetic properties, including enhanced tissue penetration and reduced off-target effects. These findings could have significant implications for the development of next-generation therapeutics.

As research into (2,4,6-trichloro-3-pyridyl)methanamine continues to advance, the compound is emerging as a valuable tool in chemical biology and drug discovery. Its versatility, combined with recent synthetic breakthroughs, positions it as a key building block for future pharmaceutical innovation. Further studies are needed to fully explore its therapeutic potential and optimize its applications across various medical and agricultural domains.

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